Cas no 1279721-68-4 (3-Bromoimidazo[5,1-B]thiazole)

• Product Name: 3-Bromoimidazo[5,1-B]thiazole
• CAS No: 1279721-68-4
• MF: C₅H₃BrN₂S
• MW: 203.059718370438
• MDL: MFCD22553810
• CID: 2123016
• PubChem ID: 68399998
• Update Time: 2025-05-20

3-Bromoimidazo[5,1-B]thiazole Chemical and Physical Properties

Names and Identifiers

• 3-bromoimidazo[5,1-b]thiazole
• XVSDZCXZVRYTHC-UHFFFAOYSA-N
• 3-bromoimidazo[5,1-b][1,3]thiazole
• 1279721-68-4
• CS-15148
• CS-M3662
• AKOS027251195
• SCHEMBL12840883
• DA-12990
• 3-Bromoimidazo[5,1-B]thiazole

• MDL： MFCD22553810
• Inchi： 1S/C5H3BrN2S/c6-4-2-9-5-1-7-3-8(4)5/h1-3H
• InChI Key： XVSDZCXZVRYTHC-UHFFFAOYSA-N
• SMILES： BrC1=CSC2=CN=CN21

Computed Properties

• Exact Mass: 201.92003g/mol
• Monoisotopic Mass: 201.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: 2.9

Additional information on 3-Bromoimidazo[5,1-B]thiazole

3-Bromoimidazo[5,1-B]thiazole: A Comprehensive Overview

The compound with CAS No. 1279721-68-4, commonly referred to as 3-Bromoimidazo[5,1-B]thiazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[5,1-b]thiazole family, which is known for its unique structural properties and potential applications in drug design and advanced materials. The imidazo[5,1-b]thiazole core is characterized by a fused bicyclic system consisting of an imidazole ring and a thiazole ring, creating a highly conjugated system that imparts distinctive electronic and optical properties.

Recent studies have highlighted the importance of 3-Bromoimidazo[5,1-B]thiazole in the development of novel materials for optoelectronic applications. Researchers have explored its role as a building block for constructing advanced organic semiconductors, where its unique electronic structure enables efficient charge transport properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating 3-Bromoimidazo[5,1-B]thiazole into polymer frameworks significantly enhances the carrier mobility of organic field-effect transistors (OFETs), making it a promising candidate for next-generation electronic devices.

In addition to its material science applications, 3-Bromoimidazo[5,1-B]thiazole has also been investigated for its potential in medicinal chemistry. The bromine substituent at the 3-position of the imidazole ring introduces both electronic and steric effects that can be exploited to modulate bioactivity. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of 3-Bromoimidazo[5,1-B]thiazole exhibit potent anti-tumor activity by targeting specific kinase pathways involved in cancer cell proliferation. These findings underscore the compound's versatility as a scaffold for drug discovery.

The synthesis of 3-Bromoimidazo[5,1-B]thiazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the condensation of thioamide derivatives with α-amino ketones or related compounds under thermal or catalytic conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

From an environmental standpoint, 3-Bromoimidazo[5,1-B]thiazole has been evaluated for its biodegradability and eco-toxicological impact. Studies conducted in 2023 indicate that under aerobic conditions, the compound undergoes moderate biodegradation due to its complex aromatic structure. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for safe disposal or recycling.

In conclusion, 3-Bromoimidazo[5,1-B]thiazole (CAS No. 1279721-68-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping future innovations in materials science and medicinal chemistry.